Cas no 1807028-86-9 (Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate
• CAS No: 1807028-86-9
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4865454
• Update Time: 2025-06-11

Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-10(17)4-8-6(5-15)7(12)3-9(16-8)11(13)14/h3,11H,2,4H2,1H3
• InChI Key： VOPYYBQJUBRZGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate

Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1807028-86-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1807028-86-9, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative is particularly valued for its versatile structural framework, which makes it a crucial intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a cyano group, a chloro substituent, and a difluoromethyl moiety, endows this compound with unique reactivity and potential applications in drug development.

The compound's molecular structure is meticulously designed to facilitate the introduction of additional functionalities through subsequent chemical transformations. The ester group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile attachment of other pharmacophores. This characteristic is particularly advantageous in medicinal chemistry, where the strategic modification of molecular scaffolds is essential for optimizing pharmacological properties such as potency, selectivity, and metabolic stability.

Recent advancements in synthetic methodologies have highlighted the importance of Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing complex heterocyclic frameworks that are integral to modern drug design. The incorporation of fluorine atoms, a common feature in many contemporary pharmaceuticals, enhances the lipophilicity and metabolic resistance of drug candidates. This has spurred interest in exploring its role in creating next-generation treatments for diverse therapeutic areas.

In particular, the cyano group within the molecule serves as a versatile handle for further functionalization. It can be converted into amides or carboxylic acids through hydrolysis or reduction reactions, broadening its applicability in synthetic routes. Such transformations are often employed to introduce polar functionalities that improve binding affinity to biological targets. The chloro substituent also contributes to the compound's reactivity, allowing for palladium-catalyzed cross-coupling reactions that are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

The difluoromethyl group is another critical feature that underscores the significance of this intermediate. Difluoromethylation reactions have gained considerable attention due to their ability to enhance drug-like properties such as solubility and bioavailability. By serving as a precursor for such modifications, Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate plays a pivotal role in streamlining synthetic pathways toward fluorinated drug candidates. These compounds often exhibit improved pharmacokinetic profiles and are being actively investigated for their potential in treating diseases ranging from oncology to infectious disorders.

The growing demand for high-quality intermediates like this has prompted manufacturers to enhance production methodologies to meet industry standards. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis of Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate, reducing waste generation and energy consumption. Such improvements not only lower production costs but also align with global efforts to promote environmentally responsible chemical manufacturing.

From a research perspective, the compound continues to be explored in various preclinical studies aimed at identifying novel therapeutic targets. Its structural motifs are frequently incorporated into libraries of small molecules used in high-throughput screening (HTS) campaigns. These efforts have yielded promising leads for drugs targeting neurological disorders, inflammatory diseases, and microbial infections. The adaptability of this intermediate makes it an invaluable tool for medicinal chemists seeking to innovate within competitive therapeutic landscapes.

The future prospects of Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate are closely tied to ongoing developments in synthetic organic chemistry and computational drug design. As computational methods become increasingly sophisticated, virtual screening approaches can be leveraged to predict optimal synthetic routes and predictive modeling can guide the selection of functional groups for further derivatization. This synergy between experimental chemistry and computational science promises to accelerate the discovery pipeline and bring new treatments to market more rapidly.

In summary, Ethyl 4-chloro-3-cyano-6-(difluoromethyl)pyridine-2-acetate (CAS No. 1807028-86-9) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its multifaceted functionality and adaptability make it indispensable for constructing complex drug molecules with enhanced biological activity. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in advancing therapeutic innovation across multiple disease areas.